Cas no 17071-24-8 (1-(3-Amino-4-methylphenyl)ethanone)

• Product Name: 1-(3-Amino-4-methylphenyl)ethanone
• CAS No: 17071-24-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD07787585
• CID: 206820
• PubChem ID: 342914
• Update Time: 2025-11-02

1-(3-Amino-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-methylphenyl)ethanone
• Ethanone, 1-(3-amino-4-methylphenyl)-(9CI)
• Ethanone,1-(3-amino-4-methylphenyl)-
• 1-(3-Amino-4-methyl-phenyl)-aethanon
• 1-(3-amino-4-methyl-phenyl)ethanone
• 1-(3-amino-4-methyl-phenyl)-ethanone
• 1-(3-amino-4-methylphenyl)ethanone(SALTDATA: FREE)
• 2-Methyl-5-acetyl-aminobenzol
• 3-Amino-4-methylacetophenone
• AC1L7X8W
• Ambcb4033239
• ANW-68191
• BBL008735
• CTK8C2315
• NSC380875
• SureCN571550
• 1-(3-amino-4-methylphenyl)ethan-1-one
• Ethanone, 1-(3-amino-4-methylphenyl)-
• 3'-Amino-4'-methylacetophenone
• MCQYTLIHRDCHHT-UHFFFAOYSA-N
• 8759AA
• STL122905
• SY024093
• AB018663
• 3 inverted exclamation mark -Amino-4 inverted exclamation mark -methylacetophenone
• CS-0153568
• Ethanone, 1-(3-amino-4-methylphenyl)- (9CI)
• 17071-24-8
• AKOS000283196
• C73283
• NSC-380875
• Z1198175137
• SCHEMBL571550
• FT-0741816
• BB 0243036
• EN300-794645
• MFCD07787585
• DS-16009
• DTXSID60321763
• 1-(3-Amino-4-methylphenyl)ethanone, AldrichCPR
• AC-27138
• DA-17138

• MDL： MFCD07787585
• Inchi： 1S/C9H11NO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,10H2,1-2H3
• InChI Key： MCQYTLIHRDCHHT-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• Boiling Point: 306.4℃/760mmHg
• PSA: 43.09
• LogP: 2.36100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Amino-4-methylphenyl)ethanone

Comprehensive Guide to 1-(3-Amino-4-methylphenyl)ethanone (CAS No. 17071-24-8): Properties, Applications, and Market Insights

1-(3-Amino-4-methylphenyl)ethanone (CAS No. 17071-24-8) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and fine chemical synthesis. This aromatic ketone derivative, featuring both an amino and a methyl substituent, has garnered significant attention in research and industrial applications due to its unique structural properties and reactivity. As the demand for high-purity chemical intermediates grows, understanding this compound's characteristics becomes crucial for scientists and manufacturers alike.

The molecular structure of 1-(3-Amino-4-methylphenyl)ethanone combines an acetyl group with an aromatic ring system, creating versatile reactivity patterns that make it valuable for various synthetic pathways. With a molecular formula of C₉H₁₁NO and a molecular weight of 149.19 g/mol, this pale yellow to white crystalline powder typically exhibits a melting point range of 98-102°C. Its solubility profile shows good dissolution in polar organic solvents like ethanol, methanol, and acetone, while being less soluble in water. These physicochemical properties make it particularly useful in controlled reaction environments.

In pharmaceutical applications, 1-(3-Amino-4-methylphenyl)ethanone serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Recent studies highlight its importance in developing novel therapeutic agents, particularly in central nervous system (CNS) drug development. The compound's amino and ketone functionalities allow for diverse chemical modifications, enabling medicinal chemists to create targeted molecular architectures. This versatility answers the growing market need for specialty chemical intermediates that can accelerate drug discovery processes while maintaining high purity standards.

The agrochemical industry has also shown increasing interest in 1-(3-Amino-4-methylphenyl)ethanone derivatives for developing next-generation crop protection agents. As sustainable agriculture practices gain momentum globally, researchers are exploring this compound's potential in creating environmentally friendly pesticides with improved target specificity. The methyl and amino groups present in its structure allow for strategic modifications that can enhance bioactivity while reducing ecological impact—a key consideration in modern green chemistry applications.

Material science applications of CAS 17071-24-8 have emerged as an exciting research frontier. Scientists are investigating its incorporation into advanced polymer systems and organic electronic materials. The compound's aromatic structure and functional groups make it a promising candidate for developing conductive polymers and photoactive materials used in organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with current industry trends toward sustainable material development and energy-efficient technologies.

From a synthetic chemistry perspective, 1-(3-Amino-4-methylphenyl)ethanone offers multiple advantages. Its well-defined reactivity allows for selective functionalization at either the amino group or the carbonyl center, enabling the creation of diverse molecular scaffolds. Recent publications have demonstrated its utility in multicomponent reactions and transition metal-catalyzed transformations—techniques that are revolutionizing modern organic synthesis. These applications respond to the chemical industry's need for atom-efficient synthesis methods that minimize waste generation.

The global market for 1-(3-Amino-4-methylphenyl)ethanone reflects the growing demand from pharmaceutical and specialty chemical sectors. Market analysts project steady growth in the coming years, driven by increased R&D investment in drug discovery and the expansion of the agrochemical industry in developing economies. Quality specifications for this compound have become more stringent, with manufacturers focusing on achieving >98% purity levels to meet the requirements of advanced applications. This market evolution underscores the importance of reliable chemical supply chains and quality assurance protocols.

Handling and storage recommendations for CAS 17071-24-8 follow standard laboratory safety protocols. The compound should be stored in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during laboratory use. These precautions align with modern laboratory safety standards and chemical hygiene practices.

Analytical characterization of 1-(3-Amino-4-methylphenyl)ethanone typically involves techniques such as HPLC for purity assessment, GC-MS for identity confirmation, and NMR spectroscopy for structural verification. Advanced analytical methods like LC-MS and X-ray crystallography are increasingly employed to meet the stringent quality requirements of pharmaceutical applications. This analytical rigor responds to the industry's need for comprehensive chemical characterization in regulatory submissions and quality control processes.

Future research directions for 1-(3-Amino-4-methylphenyl)ethanone include exploring its potential in catalytic applications and as a ligand in coordination chemistry. The compound's structural features suggest possible utility in asymmetric catalysis—an area of significant interest in modern synthetic chemistry. Additionally, its photophysical properties warrant further investigation for potential applications in materials science and sensing technologies. These research avenues address current scientific interests in functional material development and sustainable chemical processes.

Environmental considerations for CAS 17071-24-8 have become increasingly important in chemical manufacturing. Recent studies focus on developing greener synthetic routes to produce this compound, with emphasis on reducing organic solvent usage and improving energy efficiency. The compound's biodegradability and ecotoxicological profile are also being evaluated to ensure compliance with evolving environmental regulations in chemical production.

In conclusion, 1-(3-Amino-4-methylphenyl)ethanone (CAS No. 17071-24-8) represents a versatile and valuable chemical intermediate with wide-ranging applications across multiple industries. Its unique structural features and reactivity continue to inspire innovative applications in pharmaceuticals, agrochemicals, and advanced materials. As research advances and industrial needs evolve, this compound is poised to maintain its significance in specialty chemical markets, supported by ongoing developments in synthetic methodologies and application technologies.